Cas no 2138514-46-0 (5-(1-methyl-1H-pyrazol-5-yl)-1-(4-methylpent-3-en-1-yl)-1H-1,2,3-triazol-4-amine)

• Product Name: 5-(1-methyl-1H-pyrazol-5-yl)-1-(4-methylpent-3-en-1-yl)-1H-1,2,3-triazol-4-amine
• CAS No: 2138514-46-0
• MF: C₁₂H₁₈N₆
• MW: 246.311521053314
• CID: 6300034
• PubChem ID: 165484626
• Update Time: 2025-07-19

5-(1-methyl-1H-pyrazol-5-yl)-1-(4-methylpent-3-en-1-yl)-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1-methyl-1H-pyrazol-5-yl)-1-(4-methylpent-3-en-1-yl)-1H-1,2,3-triazol-4-amine
• EN300-1128797
• 2138514-46-0

• Inchi： 1S/C12H18N6/c1-9(2)5-4-8-18-11(12(13)15-16-18)10-6-7-14-17(10)3/h5-7H,4,8,13H2,1-3H3
• InChI Key： JZKYPTZLNCRZEY-UHFFFAOYSA-N
• SMILES： N1(C(=C(N)N=N1)C1=CC=NN1C)CC/C=C(\C)/C

Computed Properties

• Exact Mass: 246.15929460g/mol
• Monoisotopic Mass: 246.15929460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.6Ų

Additional information on 5-(1-methyl-1H-pyrazol-5-yl)-1-(4-methylpent-3-en-1-yl)-1H-1,2,3-triazol-4-amine

Comprehensive Overview of 5-(1-methyl-1H-pyrazol-5-yl)-1-(4-methylpent-3-en-1-yl)-1H-1,2,3-triazol-4-amine (CAS No. 2138514-46-0)

The compound 5-(1-methyl-1H-pyrazol-5-yl)-1-(4-methylpent-3-en-1-yl)-1H-1,2,3-triazol-4-amine (CAS No. 2138514-46-0) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and materials science. This article delves into the molecular characteristics, synthesis pathways, and emerging applications of this compound, while also addressing frequently asked questions and trending topics in the field.

From a structural perspective, 5-(1-methyl-1H-pyrazol-5-yl)-1-(4-methylpent-3-en-1-yl)-1H-1,2,3-triazol-4-amine combines a 1,2,3-triazole core with a 1-methyl-1H-pyrazole substituent and a 4-methylpent-3-en-1-yl side chain. This arrangement imparts distinct electronic and steric properties, making it a valuable scaffold for drug discovery and chemical biology. Researchers have particularly focused on its potential as a kinase inhibitor or GPCR modulator, given the prevalence of similar structures in bioactive molecules.

The synthesis of CAS No. 2138514-46-0 typically involves multi-step organic transformations, including click chemistry approaches for the triazole formation and palladium-catalyzed couplings for the introduction of the pyrazole moiety. Recent advancements in flow chemistry and microwave-assisted synthesis have significantly improved the yield and purity of this compound, addressing one of the most common challenges in its production. These innovations align with the growing industry demand for green chemistry solutions and process optimization.

In the pharmaceutical sector, 5-(1-methyl-1H-pyrazol-5-yl)-1-(4-methylpent-3-en-1-yl)-1H-1,2,3-triazol-4-amine has shown promise in preliminary studies as a potential anti-inflammatory agent and immunomodulator. Its structural similarity to known bioactive compounds has led to investigations into its structure-activity relationships (SAR) and drug-likeness properties. These studies often utilize computational chemistry tools and molecular docking simulations, which are currently hot topics in drug discovery circles.

The agrochemical industry has also shown interest in derivatives of CAS No. 2138514-46-0, particularly for developing novel plant growth regulators and pest control agents. The compound's heterocyclic framework resembles several commercial agrochemicals, prompting research into its potential mode of action against agricultural pathogens. This aligns with current global concerns about food security and sustainable agriculture, making it a timely subject of investigation.

From a materials science perspective, the conjugated system and functional groups present in 5-(1-methyl-1H-pyrazol-5-yl)-1-(4-methylpent-3-en-1-yl)-1H-1,2,3-triazol-4-amine suggest potential applications in organic electronics and smart materials. Researchers are exploring its use in molecular sensors and photoactive materials, capitalizing on its unique electronic properties. These applications resonate with the current focus on renewable energy technologies and advanced materials development.

Quality control and analytical characterization of CAS No. 2138514-46-0 typically involve advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. The compound's stability under various conditions is a frequent topic of inquiry, with particular attention to its storage requirements and shelf life - practical considerations that often appear in search queries related to specialty chemicals.

As research into 5-(1-methyl-1H-pyrazol-5-yl)-1-(4-methylpent-3-en-1-yl)-1H-1,2,3-triazol-4-amine continues to evolve, several key questions remain at the forefront: What are its exact biological targets? Can its synthesis be further optimized for industrial-scale production? How does its metabolic profile compare to related compounds? These questions reflect the compound's potential while highlighting areas for future investigation, making it an exciting subject for both academic and industrial researchers.

The growing body of literature on CAS No. 2138514-46-0 suggests that this compound may serve as a valuable chemical building block for diverse applications. Its combination of a triazole core with pyrazole and alkenyl substituents creates a versatile platform for medicinal chemistry and materials design. As synthetic methodologies advance and biological screening becomes more sophisticated, the full potential of this interesting molecule will likely be revealed in the coming years.

For researchers and industry professionals seeking information about 5-(1-methyl-1H-pyrazol-5-yl)-1-(4-methylpent-3-en-1-yl)-1H-1,2,3-triazol-4-amine, it's important to consult up-to-date scientific literature and reliable chemical databases. The compound's specialized nature means that proper handling procedures and safety data should always be reviewed before experimental work. With its multiple points of potential application and interesting structural features, this molecule represents an excellent example of how heterocyclic chemistry continues to drive innovation across multiple scientific disciplines.